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Compound of Interest

Compound Name: 4-Chloro-1,8-naphthyridine

Cat. No.: B1589900 Get Quote

The 1,8-naphthyridine scaffold, a nitrogen-containing heterocyclic system, has garnered

significant attention in medicinal chemistry and drug discovery.[1][2] Its versatile synthesis,

reactivity, and a wide range of biological activities make it a privileged structure in the

development of novel therapeutic agents.[1][2][3] This guide provides an in-depth overview of

the significant biological activities of 1,8-naphthyridine derivatives, focusing on their anticancer,

antimicrobial, antiviral, and anti-inflammatory properties. It includes quantitative data, detailed

experimental protocols, and visualizations of key mechanisms and workflows to support

researchers and drug development professionals.[3]

Anticancer Activity
A significant body of research has highlighted the potent anticancer properties of 1,8-

naphthyridine derivatives against a variety of human cancer cell lines.[4][5][6] These

compounds have been shown to induce apoptosis, trigger cell cycle arrest, and inhibit key

enzymes involved in cancer progression.[6][7]

Mechanisms of Action
The anticancer effects of 1,8-naphthyridine derivatives are attributed to several mechanisms,

primarily targeting DNA replication and cellular signaling pathways.

Topoisomerase Inhibition: Certain derivatives are known to inhibit topoisomerase II, an

enzyme crucial for DNA replication and repair.[4][5][7] This inhibition leads to DNA damage

and ultimately triggers apoptosis in cancer cells.[3][7]
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Kinase Inhibition: Many 1,8-naphthyridine derivatives act as inhibitors of various protein

kinases, which are key components of signaling pathways that regulate cell growth,

differentiation, and survival.[8][9][10][11][12] Targets include Epidermal Growth Factor

Receptor (EGFR), Casein Kinase 2 (CK2), and c-Met kinase, making these compounds

promising candidates for targeted cancer therapy.[3][11] Some derivatives have also been

identified as potent SOS1 inhibitors, which are crucial in the KRAS signaling pathway.[13]
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MTT Cell Viability Assay Workflow
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Inhibition of DNA Gyrase by 1,8-Naphthyridine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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